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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
on the Commercial Sourcing of 5-Bromo-1-chloro-2,3-dihydro-1H-indene

Abstract

5-Bromo-1-chloro-2,3-dihydro-1H-indene is a dihalogenated indane derivative that serves as
a critical building block in medicinal and organic chemistry.[1] Its rigid bicyclic structure is
considered a "privileged scaffold" in pharmaceutical research, making it a valuable precursor
for synthesizing a wide array of biologically active molecules.[1] This guide provides a
comprehensive overview for researchers and drug development professionals on sourcing this
key intermediate, covering its chemical properties, applications, and a detailed analysis of
commercial suppliers. It further outlines essential quality control protocols and offers a logical
framework for supplier selection to ensure the integrity and reproducibility of research and
development endeavors.

Introduction: The Strategic Importance of 5-Bromo-
1-chloro-2,3-dihydro-1H-indene in Drug Discovery

The indane scaffold is a recurring motif in numerous biologically active compounds and natural
products.[1] 5-Bromo-1-chloro-2,3-dihydro-1H-indene, with its molecular formula CoHsBrCl,
is a particularly versatile derivative.[1] The strategic placement of a bromine atom on the
aromatic ring and a chlorine atom on the five-membered ring allows for selective and
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differential chemical transformations.[1] This dual functionality enables chemists to construct
complex molecular architectures in a stepwise manner, making it an invaluable intermediate in
the synthesis of novel therapeutic agents.[1] Its derivatives are actively being investigated for a
range of potential applications, including as anticancer and anti-inflammatory agents.[1]

The distinct reactivity of the aryl bromide and the alkyl chloride is a key feature of this
compound. The bromine atom can participate in various cross-coupling reactions, while the
chlorine atom can be targeted for nucleophilic substitution. This orthogonal reactivity is highly
advantageous in multi-step synthetic campaigns.

Navigating the Commercial Supplier Landscape

The quality of starting materials is a cornerstone of successful and reproducible research. A
meticulous approach to selecting a commercial supplier for 5-Bromo-1-chloro-2,3-dihydro-
1H-indene is therefore of paramount importance.

Leading Commercial Suppliers

Several reputable chemical suppliers offer 5-Bromo-1-chloro-2,3-dihydro-1H-indene,
catering to the needs of the research and pharmaceutical community. The table below provides
a comparative overview of some of the key suppliers.

Table 1: Overview of Commercial Suppliers
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. Molecular ] Additional
Supplier CAS Number Purity .
Formula Information

A well-
established
) ) ) supplier with
Sigma-Aldrich 158330-91-7 CoHsBrCl Varies by product )
extensive

documentation.

[2]

Provides detailed
product
_ information and
BenchChem 158330-91-7 CoHsBrCl Varies by product
intended for
research

purposes only.[1]

Can be used as
a reference for
) drug impurities
BIOFOUNT 158330-91-7 CoHsBrCl Varies by product
and as a
biomedical

reagent.[3]

Offers a range of
BLDpharm 2438334-58-6 CoHsBrCl Varies by product related indene

derivatives.[4]

A China-based
ChemLyte _ manufactory with
) 158330-91-7 CoHsBrCl Industrial Grade
Solutions several years of

experience.[5]

Essential Documentation and Quality Assurance

Beyond availability and price, a thorough evaluation of a supplier's quality assurance
framework is critical. Researchers should always request and scrutinize the following
documents:
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 Certificate of Analysis (CoA): This document provides lot-specific data on the identity, purity,
and physical properties of the compound. Key analytical techniques to look for include
Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography (GC) or High-
Performance Liquid Chromatography (HPLC) for purity assessment.

o Safety Data Sheet (SDS): The SDS contains vital information on the safe handling, storage,
and disposal of the chemical, as well as potential hazards and emergency procedures.[6][7]

[8]

In-House Quality Control: A Necessary Verification
Step

Even when sourced from a reputable supplier, it is best practice to perform in-house quality
control to verify the identity and purity of the received material.

Recommended Analytical Workflow

Caption: Recommended workflow for in-house quality control of 5-Bromo-1-chloro-2,3-
dihydro-1H-indene.

Key Analytical Techniques

» Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for confirming
the molecular structure. The *H NMR spectrum will show distinct signals for the aromatic and
aliphatic protons, and the chemical shifts and coupling patterns will be influenced by the
positions of the bromine and chlorine atoms.[1]

e Mass Spectrometry (MS): Coupled with either Gas Chromatography (GC-MS) or Liquid
Chromatography (LC-MS), this technique confirms the molecular weight of the compound
(231.51 g/mol ) and can help identify any impurities.[1]

Logical Framework for Supplier Selection

The choice of a supplier should be a well-reasoned decision based on a combination of factors
that ensure the quality and reliability of the procured material.
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Caption: A logical diagram illustrating the key factors influencing the selection of a chemical
supplier.

Conclusion

5-Bromo-1-chloro-2,3-dihydro-1H-indene is a valuable and versatile building block in modern
drug discovery. The success of synthetic campaigns utilizing this intermediate is intrinsically
linked to the quality of the starting material. By adopting a rigorous approach to supplier
selection, including a thorough review of documentation and in-house quality verification,
researchers can mitigate risks, ensure the reproducibility of their results, and ultimately
accelerate the discovery of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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